2-Butenoic acid, 2-methyl- 2-Butenoic acid, 2-methyl- Angelic acid is the (Z)-isomer of 2-methylbut-2-enoic acid. It is found in plant species of the family Apiaceae. It has a role as a plant metabolite. It is functionally related to an isocrotonic acid.
Angelic acid is a natural product found in Lomatium nuttallii, Euryops arabicus, and other organisms with data available.
See also: Petasites hybridus root (part of).
Brand Name: Vulcanchem
CAS No.: 13201-46-2
VCID: VC20998470
InChI: InChI=1S/C5H8O2/c1-3-4(2)5(6)7/h3H,1-2H3,(H,6,7)/b4-3-
SMILES: CC=C(C)C(=O)O
Molecular Formula: C5H8O2
Molecular Weight: 100.12 g/mol

2-Butenoic acid, 2-methyl-

CAS No.: 13201-46-2

Cat. No.: VC20998470

Molecular Formula: C5H8O2

Molecular Weight: 100.12 g/mol

* For research use only. Not for human or veterinary use.

2-Butenoic acid, 2-methyl- - 13201-46-2

Specification

Description Angelic acid is the (Z)-isomer of 2-methylbut-2-enoic acid. It is found in plant species of the family Apiaceae. It has a role as a plant metabolite. It is functionally related to an isocrotonic acid.
Angelic acid is a natural product found in Lomatium nuttallii, Euryops arabicus, and other organisms with data available.
See also: Petasites hybridus root (part of).
CAS No. 13201-46-2
Molecular Formula C5H8O2
Molecular Weight 100.12 g/mol
IUPAC Name (Z)-2-methylbut-2-enoic acid
Standard InChI InChI=1S/C5H8O2/c1-3-4(2)5(6)7/h3H,1-2H3,(H,6,7)/b4-3-
Standard InChI Key UIERETOOQGIECD-ARJAWSKDSA-N
Isomeric SMILES C/C=C(/C)\C(=O)O
SMILES CC=C(C)C(=O)O
Canonical SMILES CC=C(C)C(=O)O
Boiling Point 85.50 to 87.50 °C. @ 13.00 mm Hg
Colorform Triclinic plates, rods from water
Thick, syrupy liquid or colorless crystals
Tablets
Melting Point 45 °C

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